Cas no 98453-57-7 (methyl 4-(4-bromophenyl)butanoate)

• Product Name: methyl 4-(4-bromophenyl)butanoate
• CAS No: 98453-57-7
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD09835996
• CID: 839394
• PubChem ID: 12870378
• Update Time: 2025-04-19

methyl 4-(4-bromophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-bromophenyl)butanoate
• Benzenebutanoic acid, 4-broMo-, Methyl ester
• 4-(4-Bromo-phenyl)-butyric acid methyl ester
• AKOS022609973
• Methyl4-(4-bromophenyl)butanoate
• SCHEMBL1858237
• YDA45357
• F13981
• 98453-57-7
• 4-Bromo-benzenebutanoic acid methyl ester
• CS-0342438
• SY345518
• AS-47504
• SB40355
• MFCD09835996
• KTUMBPANDKJEMA-UHFFFAOYSA-N
• EN300-8659834

• MDL： MFCD09835996
• Inchi： 1S/C11H13BrO2/c1-14-11(13)4-2-3-9-5-7-10(12)8-6-9/h5-8H,2-4H2,1H3
• InChI Key： KTUMBPANDKJEMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCC(=O)OC

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 315.516°C at 760 mmHg
• Flash Point: 144.619°C
• Refractive Index: 1.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes